Cas no 13547-70-1 (1-Chloropinacolone)
1-Chloropinacolone (CAS 13547-70-1) is a versatile chlorinated ketone with the molecular formula C6H11ClO. This compound features a reactive α-chloro carbonyl group, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its high purity and stability ensure consistent performance in nucleophilic substitution reactions, cyclizations, and other key transformations. The electron-withdrawing chlorine atom enhances its reactivity, enabling efficient functionalization under mild conditions. 1-Chloropinacolone is also used in the synthesis of heterocyclic compounds and as a building block for complex molecular architectures. Its well-defined structure and reliable reactivity profile make it a preferred choice for research and industrial applications.
1-Chloropinacolone structure
Product Name:1-Chloropinacolone
CAS No:13547-70-1
MF:C6H11ClO
MW:134.603941202164
MDL:MFCD00035688
CID:49334
PubChem ID:83572
Update Time:2025-07-02
1-Chloropinacolone Chemical and Physical Properties
Names and Identifiers
-
- Chloropinacoline
- 1-Chloropinacolone
- 1-Chloro-3,3-dimethyl-2-butanone
- 1-chloro-3,3-methyl-D-2-one
- 1-Chloro-3,3-dimethylbutan-2-one
- 1-Chloropinacolin
- 1-chloro-3,3-dimethyl-butan-2-one
- 1-monochloropinacoline
- 2,2-dimethyl-4-chloro-butan-3-one
- a-Chloropinacolin
- chloromethyl tert-butyl ketone
- CHLOROPINACOLONE
- chlorpinakolin
- Ketones
- monochloropinacolone
- MONOCHLOROPINAKOLONE
- tert-Butyl Chloromethyl Ketone
- TIMTEC-BB SBB006668
- alpha-chloropinacolin
- 1-Chloropinacolone 95%
- 2-Butanone, 1-chloro-3,3-dimethyl-
- alpha-Chloropinacoline
- Z6QD905NNW
- ULSAJQMHTGKPIY-UHFFFAOYSA-N
- DSSTox_CID_7749
- DSSTox_RID_78555
- DSSTox_GSID_27749
- chlo
- DTXSID8027749
- SCHEMBL204096
- DTXCID907749
- FS-4078
- .alpha.-Chloropinacolone
- 1-Chloropinacolone, 95%
- AKOS000119575
- CAS-13547-70-1
- UNII-Z6QD905NNW
- Q27295079
- FT-0636915
- 13547-70-1
- NCGC00259697-01
- NCGC00249176-01
- NCGC00257363-01
- Tox21_303424
- MFCD00035688
- InChI=1/C6H11ClO/c1-6(2,3)5(8)4-7/h4H2,1-3H3
- l-chloro-3,3-dimethyl-2-butanone
- ULSAJQMHTGKPIY-UHFFFAOYSA-
- EN300-20185
- alpha-Chloropinacolone
- CHEMBL3185760
- 3,3-DIMETHYL-2-OXOBUTYL CHLORIDE
- EINECS 236-920-6
- W-108271
- F0001-0460
- NS00024389
- Tox21_202148
- .ALPHA.-CHLOROPINACOLIN
- 1-Chloropinacolone,95%
- DB-042290
- STL301688
- monochloropinacolin
-
- MDL： MFCD00035688
- Inchi： 1S/C6H11ClO/c1-6(2,3)5(8)4-7/h4H2,1-3H3
- InChI Key： ULSAJQMHTGKPIY-UHFFFAOYSA-N
- SMILES： ClCC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 134.05000
- Monoisotopic Mass: 134.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2
Experimental Properties
- Color/Form: Grayish yellow pungent odor liquid
- Density: 1.03
- Melting Point: -1 ºC
- Boiling Point: 173°C
- Flash Point: 67 ºC
- Refractive Index: 1.441-1.443
- Water Partition Coefficient: Not miscible in water.
- PSA: 17.07000
- LogP: 1.84040
- Solubility: Unable or difficult to mix
1-Chloropinacolone Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H302+H332-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 2810
- WGK Germany：3
- Hazard Category Code： R22;R24;R26;R36/37/38
- Safety Instruction： S26-S36-S45-S38-S36/37/39-S28A
- RTECS：EL7078000
-
Hazardous Material Identification：
- Risk Phrases：R22; R24; R26; R36/37/38
- Packing Group：III
- Safety Term：6.1
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
- Packing Group：III
- Hazard Level：6.1
1-Chloropinacolone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-Chloropinacolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153945-100ml |
1-Chloropinacolone |
13547-70-1 | >97.0%(GC) | 100ml |
¥216.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153945-25ML |
1-Chloropinacolone |
13547-70-1 | >97.0%(GC) | 25ml |
¥92.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153945-500ML |
1-Chloropinacolone |
13547-70-1 | >97.0%(GC) | 500ml |
¥854.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153945-5ml |
1-Chloropinacolone |
13547-70-1 | >97.0%(GC) | 5ml |
¥51.90 | 2023-09-03 | |
| Fluorochem | 049259-1g |
1-Chloropinacolone |
13547-70-1 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 049259-5g |
1-Chloropinacolone |
13547-70-1 | 95% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 049259-25g |
1-Chloropinacolone |
13547-70-1 | 95% | 25g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 049259-500g |
1-Chloropinacolone |
13547-70-1 | 95% | 500g |
￡231.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X23955-25g |
1-Chloro-3,3-dimethylbutan-2-one |
13547-70-1 | 97% | 25g |
¥84.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X23955-100g |
1-Chloro-3,3-dimethylbutan-2-one |
13547-70-1 | 97% | 100g |
¥211.0 | 2024-07-18 |
1-Chloropinacolone Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:13547-70-1)
Order Number:SDF317;SFD321
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:13547-70-1)一氯频哪酮
Order Number:LE26433818
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
(CAS:13547-70-1)1-Chloropinacolone
Order Number:BR018
Stock Status:inquiry
Quantity:25kg
Purity:pure
Pricing Information Last Updated:Monday, 20 October 2025 10:29
Price ($):inquiry
Email:hongxiang.export@gmail.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:13547-70-1)1-Chloropinacolone
Order Number:sfd118
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:13547-70-1)1-Chloropinacolone
Order Number:A1201250
Stock Status:in Stock
Quantity:500g/500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:44
Price ($):637.0/236.0
Email:sales@amadischem.com
1-Chloropinacolone Related Literature
-
1. Control of regioselectivity in the addition of sulphenyl chlorides to 3,3-dimethylbutyne (t-butylacetylene) as a method for differential functionalization of triple bondsGiuseppe Capozzi,Corrado Caristi,Vittorio Lucchini,Giorgio Modena J. Chem. Soc. Perkin Trans. 1 1982 2197
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2. Control of regioselectivity in the addition of sulphenyl chlorides to 3,3-dimethylbutyne (t-butylacetylene) as a method for differential functionalization of triple bondsGiuseppe Capozzi,Corrado Caristi,Vittorio Lucchini,Giorgio Modena J. Chem. Soc. Perkin Trans. 1 1982 2197
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